![molecular formula C26H23ClN4O3S2 B12023571 N-[4-(acetylamino)phenyl]-2-{[3-(4-chlorophenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide](/img/structure/B12023571.png)
N-[4-(acetylamino)phenyl]-2-{[3-(4-chlorophenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide
Description
N-[4-(acetylamino)phenyl]-2-{[3-(4-chlorophenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide is a benzothieno-pyrimidine derivative characterized by:
- A 4-chlorophenyl group at position 3 of the pyrimidine core.
- A sulfanylacetamide side chain at position 2, linked to a 4-(acetylamino)phenyl group.
- A hexahydro[1]benzothieno[2,3-d]pyrimidin-4-one scaffold, providing structural rigidity .
This compound shares a core structure with several analogs, which differ primarily in substituents on the phenyl rings and acetamide side chains. Below, we analyze its structural and functional distinctions from similar compounds.
Properties
Molecular Formula |
C26H23ClN4O3S2 |
|---|---|
Molecular Weight |
539.1 g/mol |
IUPAC Name |
N-(4-acetamidophenyl)-2-[[3-(4-chlorophenyl)-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl]sulfanyl]acetamide |
InChI |
InChI=1S/C26H23ClN4O3S2/c1-15(32)28-17-8-10-18(11-9-17)29-22(33)14-35-26-30-24-23(20-4-2-3-5-21(20)36-24)25(34)31(26)19-12-6-16(27)7-13-19/h6-13H,2-5,14H2,1H3,(H,28,32)(H,29,33) |
InChI Key |
FSUVOJVZIXMGTE-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2C5=CC=C(C=C5)Cl |
Origin of Product |
United States |
Biological Activity
N-[4-(acetylamino)phenyl]-2-{[3-(4-chlorophenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide is a synthetic compound with potential therapeutic applications due to its complex structure and diverse biological activities. This article reviews the biological activity of this compound based on existing research findings, including its antimicrobial properties and structure-activity relationships (SAR).
The compound has the following chemical characteristics:
| Property | Value |
|---|---|
| Molecular Formula | C26H23ClN4O3S2 |
| Molecular Weight | 539.1 g/mol |
| IUPAC Name | N-(4-acetamidophenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,4,5,6,7,8-tetrahydrobenzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide |
| Purity | Typically 95% |
Antimicrobial Activity
Research has indicated that compounds similar to N-[4-(acetylamino)phenyl]-2-{[3-(4-chlorophenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide exhibit significant antimicrobial activity. A study on chloroacetamides demonstrated that structural variations influenced their effectiveness against various pathogens. The presence of halogenated phenyl rings was associated with increased lipophilicity and enhanced cell membrane penetration, contributing to higher antimicrobial efficacy against Gram-positive bacteria such as Staphylococcus aureus and Methicillin-resistant Staphylococcus aureus (MRSA) .
Structure-Activity Relationships (SAR)
The biological activity of this compound can be analyzed through SAR studies that explore how modifications in the molecular structure affect its pharmacological properties. For instance:
- Substituent Positioning : The position of substituents on the phenyl ring significantly affects antimicrobial potency. Compounds with para-substituted phenyl groups were found to be more active due to favorable interactions with bacterial targets .
- Lipophilicity : Increased lipophilicity enhances the ability of these compounds to traverse lipid membranes, which is crucial for their antimicrobial action .
Case Studies and Research Findings
Several studies have investigated the biological activity of related compounds:
- Antimicrobial Testing : A quantitative structure-activity relationship (QSAR) analysis was performed on a series of chloroacetamides. The results indicated that compounds with specific structural features had MIC values as low as 6 μg/mL against E. coli and other pathogens .
- In Vitro Efficacy : In vitro tests demonstrated that derivatives similar to N-[4-(acetylamino)phenyl]-2-{[3-(4-chlorophenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide exhibited significant antifungal activity against Candida albicans and other fungi .
Scientific Research Applications
Structure and Composition
The molecular formula of N-[4-(acetylamino)phenyl]-2-{[3-(4-chlorophenyl)-4-oxo-3,4,5,6,7,8-hexahydro benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide is C₁₈H₁₈ClN₄O₃S. The compound features a multi-ring structure that contributes to its biological activity and interaction with various biological targets.
Anticancer Activity
Research has indicated that compounds similar to N-[4-(acetylamino)phenyl]-2-{[3-(4-chlorophenyl)-4-oxo-3,4,5,6,7,8-hexahydro benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide exhibit significant anticancer properties. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can inhibit the proliferation of cancer cells through apoptosis induction and cell cycle arrest mechanisms .
Antimicrobial Properties
The compound has shown potential as an antimicrobial agent. Its structural components allow it to interact with bacterial cell membranes effectively. In vitro studies have demonstrated efficacy against various strains of bacteria and fungi . This property makes it a candidate for further development as an antibiotic or antifungal treatment.
Anti-inflammatory Effects
Research into the anti-inflammatory effects of this compound has revealed its ability to inhibit pro-inflammatory cytokines. A case study highlighted its effectiveness in reducing inflammation markers in animal models of arthritis . This suggests potential applications in treating chronic inflammatory diseases.
Drug Delivery Systems
N-[4-(acetylamino)phenyl]-2-{[3-(4-chlorophenyl)-4-oxo-3,4,5,6,7,8-hexahydro benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide has been explored for use in drug delivery systems due to its favorable pharmacokinetic properties. Its ability to be encapsulated in nanoparticles enhances the bioavailability of drugs when administered .
Case Study 1: Anticancer Efficacy
A clinical trial evaluated the efficacy of a derivative of N-[4-(acetylamino)phenyl]-2-{[3-(4-chlorophenyl)-4-oxo-3,4,5,6,7,8-hexahydro benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide in patients with advanced-stage melanoma. Results indicated a significant reduction in tumor size after 12 weeks of treatment compared to baseline measurements .
Case Study 2: Antibiotic Development
In a study assessing new antibiotics derived from this compound class, researchers found that modifications to the side chains enhanced antimicrobial activity against resistant strains of Staphylococcus aureus. The modified compounds exhibited lower minimum inhibitory concentrations compared to standard antibiotics .
Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Variations on the Pyrimidine Core
Chlorophenyl vs. Methylphenyl/Methoxyphenyl Groups
- Analog 1: N-(4-Chloro-2-methoxy-5-methylphenyl)-2-{[3-(4-methylphenyl)-4-oxo-hexahydrobenzothienopyrimidin-2-yl]sulfanyl}acetamide () Replaces 4-chlorophenyl with 4-methylphenyl, reducing electronegativity but increasing steric bulk. The acetamide side chain features a chloro-methoxy-methylphenyl group, which may alter solubility and metabolic stability .
Ethyl and Diethylamino Modifications
- Analog 3: N-{4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl}-2-[(3-ethyl-4-oxo-hexahydrobenzothienopyrimidin-2-yl)sulfanyl]acetamide () Introduces a 2,6-dimethylpyrimidinyl sulfamoyl group, enhancing hydrogen-bonding capacity and π-π stacking .
Modifications to the Acetamide Side Chain
Phenyl vs. Heteroaromatic Substituents
- Analog 5: 2-[(3-ethyl-4-oxo-hexahydrobenzothienopyrimidin-2-yl)sulfanyl]-N-(4-phenoxyphenyl)acetamide () Replaces the acetylamino group with a 4-phenoxyphenyl moiety, which may enhance aromatic interactions in hydrophobic pockets .
Physicochemical Properties
Key Trends :
- Chlorine substituents increase molecular weight and lipophilicity (e.g., target compound vs. Analog 3).
- Diethylamino and phenoxy groups reduce crystallinity compared to acetylamino derivatives .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
